Ethyl 2-amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-amino-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C12H18N2O2S/c1-3-14-6-5-8-9(7-14)17-11(13)10(8)12(15)16-4-2/h3-7,13H2,1-2H3
• InChI Key: HLWOSVMLHPRGML-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)OCC)N
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

Ethyl 2-amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a chemical compound. It is related to the class of 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridines. The amino group links with the carbonyl O atom via intramolecular N-H center dot center dot center dot O hydrogen bonding, forming a six-membered ring.

Synthesis Analysis

The synthesis of this compound and its derivatives has been explored in several studies. For instance, a multicomponent synthesis was employed for the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo [b]thiophene-3-carboxylate.

Molecular Structure Analysis

The molecular structure of this compound involves an amino group linked with the carbonyl O atom via intramolecular N-H center dot center dot center dot O hydrogen bonding, forming a six-membered ring. In the crystal, intermolecular N-H center dot center dot center dot O hydrogen bonds link the molecules into infinite chains running along the b axis.

Chemical Reactions Analysis

The chemical reactions involving this compound have been studied, particularly in relation to its substitution effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula C11H16N2O2S, molecular weight 240.32 g/mol, and its solid form.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

This compound has been utilized in the synthesis of novel heterocyclic compounds, which are of significant interest due to their potential pharmacological activities. For instance, it served as a starting material in the synthesis of new pyridine-based heterocycles, including pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles. These studies aim to expand the library of heterocyclic compounds with potential applications in drug discovery and development (El-Kashef et al., 2010).

Organic Phosphine-Catalyzed Reactions

The compound has also been investigated in the context of organic synthesis, particularly in phosphine-catalyzed [4 + 2] annulation reactions. This research highlights its role in the formation of highly functionalized tetrahydropyridines, demonstrating its utility in creating complex organic molecules with high regioselectivity and diastereoselectivity (Zhu et al., 2003).

Photophysical Properties

Another application of this compound is in the study of its photophysical properties. Research in this area focuses on synthesizing novel derivatives of ethyl 2-amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate and investigating their spectral-fluorescent properties. Such studies are crucial for understanding the optical properties of these compounds, which could have implications for their use in materials science and sensor technologies (Ershov et al., 2019).

Mechanism of Action

Research has identified 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridines as a novel class of orthosteric antagonist of the A(1)AR. The structural modifications performed on the 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold favor the expression of orthosteric antagonist properties over allosteric properties.

Safety and Hazards

The safety information available indicates that this compound may cause eye irritation (Hazard Statements H319). Precautionary measures include rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

Future research directions could involve further exploration of the structure-activity relationships of the 3- and 6-positions of a series of 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridines. Additionally, the potential of this compound and its derivatives in the development of new apoptosis-inducing agents for breast cancer could be investigated.